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Get Quote

Q1: What are the recommended storage conditions for Batabulin sodium powder and solution? To

maintain stability and potency, please adhere to the following storage conditions [1] [2]:

Form Temperature Duration Key Conditions

Powder -20°C 3 years Tightly sealed, light-resistant container
[1] [2]

Powder 4°C 2 years Tightly sealed, light-resistant container
[2]

Stock Solution (e.g., 10 mM in
DMSO)

-80°C 6 months Sealed storage, away from moisture
[1]

Stock Solution (e.g., 10 mM in
DMSO)

-20°C 1 month Sealed storage, away from moisture
[1]

Q2: What is the best practice for preparing and storing stock solutions? For optimal results, prepare

stock solutions on the day of use. If you must prepare stock solutions in advance [2]:

Store the solution as aliquots in tightly sealed vials.

Recommended storage is at -20°C, and it is generally usable for up to one month.
Before use, allow the vial to equilibrate to room temperature for at least one hour before opening

to prevent moisture condensation [2].
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Q3: How should I handle Batabulin sodium to ensure long-term stability?

Keep the product dry and stored in tight, light-resistant containers [3].
Avoid exposure to excessive heat and humidity [3].

When handling solutions, use anhydrous DMSO for reconstitution to maintain compound integrity [1].

Experimental Workflow for Solution Preparation

The diagram below outlines the protocol for preparing a Batabulin sodium stock solution to ensure stability.

Start: Batabulin Sodium Powder

Weigh required amount of powder

Reconstitute in anhydrous DMSO

Aliquot into sealed vials

Store at -80°C (6 months)
or -20°C (1 month)

Thaw: Equilibrate to room
temperature for 1 hour

Use in experiment
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Click to download full resolution via product page

Sample Handling and Storage Decision Guide

Use this workflow to manage your samples after experimental use.

Post-Experiment: Leftover Solution

Will the sample be reused
within one month?

Store at -20°C
(Use within 1 month)

 Yes 

Store at -80°C
(Use within 6 months)

 No 

Safely discard
according to local regulations

After 1 month After 6 months

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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